Cas no 618442-00-5 (3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide)

3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide structure
618442-00-5 structure
Product Name:3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide
CAS No:618442-00-5
MF:C11H12N4O2
MW:232.23858165741
MDL:MFCD05155052
CID:1079109
PubChem ID:5092170
Update Time:2025-09-19

3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide
    • 3-(1-oxophthalazin-2-yl)propanehydrazide
    • 618442-00-5
    • AKOS006233105
    • MFCD05155052
    • 3-(1-Oxophthalazin-2(1H)-yl)propanehydrazide
    • LS-05048
    • ALBB-016246
    • 3-(1-oxo-1,2-dihydrophthalazin-2-yl)propanehydrazide
    • 2(1H)-phthalazinepropanoic acid, 1-oxo-, hydrazide
    • CS-0359421
    • A913530
    • MDL: MFCD05155052
    • Inchi: 1S/C11H12N4O2/c12-14-10(16)5-6-15-11(17)9-4-2-1-3-8(9)7-13-15/h1-4,7H,5-6,12H2,(H,14,16)
    • InChI Key: QTHBJDZTQYQRFX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C=NN1CCC(NN)=O

Computed Properties

  • Exact Mass: 232.09602564g/mol
  • Monoisotopic Mass: 232.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 87.8Ų

3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide Security Information

  • HazardClass:IRRITANT
  • Storage Condition:(BD319860)

3-(1-Oxophthalazin-2(1H)-yl)propanohydrazide Pricemore >>

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